Olodaterol hydrochloride
Olodaterol hydrochloride
Olodaterol hydrochloride is a hydrochloride obtained by combining olodaterol with one equivalent of hydrochloric acid. Used for long-term treatment of airflow obstruction in patients with chronic obstructive pulmonary disease including chronic bronchitis and/or emphysema. It has a role as a beta-adrenergic agonist and a bronchodilator agent. It contains an olodaterol(1+).
See also: Olodaterol (has active moiety); Olodaterol hydrochloride; tiotropium bromide (component of) ... View More ...
See also: Olodaterol (has active moiety); Olodaterol hydrochloride; tiotropium bromide (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
869477-96-3
VCID:
VC21202072
InChI:
InChI=1S/C21H26N2O5.ClH/c1-21(2,10-13-4-6-15(27-3)7-5-13)22-11-18(25)16-8-14(24)9-17-20(16)28-12-19(26)23-17;/h4-9,18,22,24-25H,10-12H2,1-3H3,(H,23,26);1H/t18-;/m0./s1
SMILES:
CC(C)(CC1=CC=C(C=C1)OC)NCC(C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl
Molecular Formula:
C21H27ClN2O5
Molecular Weight:
422.9 g/mol
Olodaterol hydrochloride
CAS No.: 869477-96-3
Cat. No.: VC21202072
Molecular Formula: C21H27ClN2O5
Molecular Weight: 422.9 g/mol
Purity: 98%
* For research use only. Not for human or veterinary use.
Specification
| Description | Olodaterol hydrochloride is a hydrochloride obtained by combining olodaterol with one equivalent of hydrochloric acid. Used for long-term treatment of airflow obstruction in patients with chronic obstructive pulmonary disease including chronic bronchitis and/or emphysema. It has a role as a beta-adrenergic agonist and a bronchodilator agent. It contains an olodaterol(1+). See also: Olodaterol (has active moiety); Olodaterol hydrochloride; tiotropium bromide (component of) ... View More ... |
|---|---|
| CAS No. | 869477-96-3 |
| Molecular Formula | C21H27ClN2O5 |
| Molecular Weight | 422.9 g/mol |
| IUPAC Name | 6-hydroxy-8-[(1R)-1-hydroxy-2-[[1-(4-methoxyphenyl)-2-methylpropan-2-yl]amino]ethyl]-4H-1,4-benzoxazin-3-one;hydrochloride |
| Standard InChI | InChI=1S/C21H26N2O5.ClH/c1-21(2,10-13-4-6-15(27-3)7-5-13)22-11-18(25)16-8-14(24)9-17-20(16)28-12-19(26)23-17;/h4-9,18,22,24-25H,10-12H2,1-3H3,(H,23,26);1H/t18-;/m0./s1 |
| Standard InChI Key | KCEHVJZZIGJAAW-FERBBOLQSA-N |
| Isomeric SMILES | CC(C)(CC1=CC=C(C=C1)OC)NC[C@@H](C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl |
| SMILES | CC(C)(CC1=CC=C(C=C1)OC)NCC(C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl |
| Canonical SMILES | CC(C)(CC1=CC=C(C=C1)OC)NCC(C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl |
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